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Compound of Interest

Compound Name:
1-methyl-3,4-dinitro-1H-pyrazole-

5-carboxylic acid

CAS No.: 89607-19-2

Cat. No.: B3058469

Get Quote

Executive Summary
Methylated nitropyrazoles, such as 1-methyl-3,4,5-trinitropyrazole (MTNP) and 1-methyl-3,4-

dinitropyrazole (MDNP), represent a critical class of energetic materials and pharmaceutical

intermediates. They offer a superior balance of high density, detonation velocity, and thermal

stability compared to traditional explosives like TNT, while maintaining lower sensitivity.[1]

Traditional synthesis often involves multi-step isolation: pyrazole synthesis

nitration

isolation

methylation (using toxic agents like dimethyl sulfate). This guide introduces advanced one-pot
strategies that streamline these workflows. We focus on two primary methodologies:

Direct One-Pot Nitration: Converting commercially available methylpyrazoles directly to

polynitropyrazoles.
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Green One-Pot Methylation: Using Dimethyl Carbonate (DMC) as a non-toxic, highly

selective methylating agent for nitropyrazoles without intermediate isolation.

Strategy A: Direct One-Pot Nitration (MTNP
Synthesis)
This strategy is ideal for synthesizing high-performance energetic materials like MTNP (1-

methyl-3,4,5-trinitropyrazole) from inexpensive 1-methylpyrazole. By generating the nitronium

ion in situ using nitrate salts and oleum, this protocol avoids the isolation of mono- and di-nitro

intermediates.

Mechanistic Insight
The reaction proceeds via sequential electrophilic aromatic substitutions (SEAr). The 1-methyl

group activates the pyrazole ring, directing the initial nitro group to the 4-position (most

nucleophilic), followed by the 3- and 5-positions under forcing conditions.

Key Advantage: Eliminates the need for hazardous nitrating agents like mixed acid/acetyl

nitrate in separate steps.

Experimental Protocol: Synthesis of MTNP
Safety Warning:MTNP is a high explosive. All operations must be conducted behind a blast

shield in a fume hood. Limit scale to <5g for initial validation.

Reagents:

1-Methylpyrazole (1 equiv.)

Potassium Nitrate (

) or Ammonium Nitrate (6 equiv.)

Fuming Sulfuric Acid (Oleum, 20% free

)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058469?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Charge a sulfonation flask with Oleum (10-20 mL per gram of substrate). Cool

to 0–5 °C using an ice-salt bath.

Nitrating Agent Formation: Slowly add

portion-wise, maintaining temperature <10 °C. Stir for 30 minutes to generate the nitronium
species (

).

Substrate Addition: Dropwise add 1-methylpyrazole to the mixture. Exothermic reaction—

control addition rate to keep T < 15 °C.

Reaction:

Allow to warm to room temperature.[2][3]

Heat gradually to 100–110 °C.

Maintain at this temperature for 4–6 hours. (Monitoring by HPLC recommended).

Quench & Workup:

Cool the reaction mixture to room temperature.

Pour the mixture slowly onto crushed ice (5x reaction volume) with vigorous stirring. MTNP

will precipitate as a white solid.

Purification:

Filter the precipitate.[4]

Wash with cold water until pH is neutral.

Recrystallize from Ethanol/Acetone (1:1) or Methanol.[5]

Yield: Typical yields range from 80–87%.

Reaction Pathway Diagram
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Figure 1: Sequential nitration pathway of 1-methylpyrazole to MTNP in a single reactor.

Strategy B: Green One-Pot Methylation (DMC
Protocol)
For substrates that are already nitrated (e.g., 3,5-dinitropyrazole), traditional methylation uses

carcinogenic Dimethyl Sulfate (DMS) or Methyl Iodide. The modern "Application Scientist"

recommendation is Dimethyl Carbonate (DMC).

Why DMC?

Green Reagent: Non-toxic, biodegradable.[5]

Selectivity: High regioselectivity for N-methylation over O-methylation (if other groups are

present).

Safety: No risk of forming quaternary ammonium salts (over-methylation) due to the reaction

mechanism.

Mechanism: Base-Mediated Alkylation
DMC acts as a methylating agent at elevated temperatures (>90 °C) in the presence of a weak

base (

). The reaction is driven by the formation of stable

and methanol byproducts.
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Experimental Protocol: Synthesis of 1-Methyl-3,4-
dinitropyrazole (MDNP)
Reagents:

3,4-Dinitropyrazole (or 3,5-DNP) (1 equiv.)[6]

Dimethyl Carbonate (DMC) (10–15 equiv.) – Acts as reagent and solvent.

Potassium Carbonate (

) (0.5–1.0 equiv.)

Catalyst: DABCO or TBAB (5 mol%) – Optional, enhances rate.

Procedure:

Charge: In a high-pressure reactor (autoclave) or heavy-walled sealed tube, combine the

nitropyrazole,

, and DMC.

Note: If solubility is poor, add a co-solvent like DMF (Dimethylformamide).

Reaction:

Seal the vessel.[7]

Heat to 120–150 °C. (DMC boils at 90 °C; pressure is required for methylation mode).

Stir for 4–8 hours.

Workup:

Cool to room temperature.[2][8] Release pressure.

Filter off the inorganic salts (

).
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Distill off excess DMC (can be recycled).

Isolation:

The residue is usually pure product. Recrystallize from isopropanol if necessary.

Data Comparison:

Parameter Traditional (DMS/MeI) Green Protocol (DMC)

Toxicity High (Carcinogenic) Low (Green Solvent)

Atom Economy Poor (Sulfate waste) High (Methanol/CO2)

Selectivity Low (Mixtures common) High (>95% N-methyl)

Yield 60–75% >90%

Mechanism Diagram

Nitropyrazole (NH acidic)

Anionic Intermediate
[Nitropyrazolate]- K+

+ K2CO3
Deprotonation

Transition State
(BAl2 Mechanism)

+ DMC (Me-O-CO-OMe)
Heat > 120°C

N-Methyl Nitropyrazole Byproducts:
CO2 + Methanol
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Figure 2: Mechanism of base-mediated N-methylation using Dimethyl Carbonate (DMC).

Analytical Validation & Quality Control
Trustworthiness in synthesis requires rigorous validation.

NMR Spectroscopy:

1H NMR: Look for the disappearance of the N-H broad singlet (13.0–14.0 ppm) and

appearance of the N-CH3 singlet (4.0–4.3 ppm).

Note: The N-methyl peak in polynitropyrazoles is deshielded due to the electron-

withdrawing nitro groups.

HPLC Analysis:

Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile/Water (Gradient).

Detection: UV at 254 nm.

Thermal Stability (DSC):

Critical for energetics.[1][9] MTNP should show a melting point ~91 °C and decomposition

>240 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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